Cas no 886501-25-3 (1-bromo-2-chloro-4-isothiocyanato-3-methylbenzene)
886501-25-3 structure
Product Name:1-bromo-2-chloro-4-isothiocyanato-3-methylbenzene
CAS No:886501-25-3
MF:C8H5BrClNS
MW:262.553998708725
CID:1926718
PubChem ID:7183297
Update Time:2025-04-21
1-bromo-2-chloro-4-isothiocyanato-3-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-bromo-2-chloro-4-isothiocyanato-3-methylbenzene
- 4-Bromo-3-chloro-2-methylphenylisothiocyanate
- AC1OHAN7
- CTK8A7569
- AG-A-72723
- KB-189890
- FS-5062
- AKOS037652937
- 4-bromo-3-chloro-2-methylphenyl isothiocyanate
- 886501-25-3
- DTXSID50428376
-
- MDL: MFCD07782186
- Inchi: 1S/C8H5BrClNS/c1-5-7(11-4-12)3-2-6(9)8(5)10/h2-3H,1H3
- InChI Key: UPCSNIAADNQCRL-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C)C=1Cl)N=C=S
Computed Properties
- Exact Mass: 260.90146g/mol
- Monoisotopic Mass: 260.90146g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 44.4Ų
1-bromo-2-chloro-4-isothiocyanato-3-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 024658-1g |
4-Bromo-3-chloro-2-methylphenylisothiocyanate |
886501-25-3 | 97% | 1g |
£28.00 | 2022-02-28 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-336358-1g |
4-Bromo-3-chloro-2-methylphenylisothiocyanate, |
886501-25-3 | 1g |
¥406.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-336358-1 g |
4-Bromo-3-chloro-2-methylphenylisothiocyanate, |
886501-25-3 | 1g |
¥406.00 | 2023-07-11 | ||
| A2B Chem LLC | AH83973-1g |
4-BROMO-3-CHLORO-2-METHYLPHENYL ISOTHIOCYANATE |
886501-25-3 | 97% | 1g |
$172.00 | 2024-04-19 | |
| A2B Chem LLC | AH83973-5g |
4-BROMO-3-CHLORO-2-METHYLPHENYL ISOTHIOCYANATE |
886501-25-3 | 97% | 5g |
$319.00 | 2024-04-19 | |
| A2B Chem LLC | AH83973-25g |
4-BROMO-3-CHLORO-2-METHYLPHENYL ISOTHIOCYANATE |
886501-25-3 | 97% | 25g |
$1084.00 | 2024-04-19 | |
| A2B Chem LLC | AH83973-100g |
4-BROMO-3-CHLORO-2-METHYLPHENYL ISOTHIOCYANATE |
886501-25-3 | 97% | 100g |
$3557.00 | 2024-04-19 |
1-bromo-2-chloro-4-isothiocyanato-3-methylbenzene Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
886501-25-3 (1-bromo-2-chloro-4-isothiocyanato-3-methylbenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk